Cas no 20128-05-6 (Benzoxazole, 2-(4-methyl-1-piperazinyl)-)

• Product Name: Benzoxazole, 2-(4-methyl-1-piperazinyl)-
• CAS No: 20128-05-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD00934057
• CID: 1390424
• PubChem ID: 3794539
• Update Time: 2025-04-20

Benzoxazole, 2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazin-1-yl)-1,3-benzoxazole
• MS-3156
• DTXSID60396512
• 2-(4-methyl-1-piperazinyl)-benzoxazole
• MLS000541627
• SMR000126484
• 20128-05-6
• SR-01000308753-1
• MFCD00934057
• SCHEMBL2056153
• Z56615713
• CHEMBL103982
• Oprea1_515024
• 2-(4-Methyl-1-piperazinyl)benzoxazole
• 2-(4-methyl-1-piperazinyl)-1,3-benzoxazole
• SR-01000308753
• AQDIORAYAFJBDK-UHFFFAOYSA-N
• 2-(4-Methyl-piperazin-1-yl)-benzooxazole
• 2-(4-methylpiperazino)-1,3-benzoxazole
• HMS2773M16
• AKOS001434153

• MDL： MFCD00934057
• Inchi： 1S/C12H15N3O/c1-14-6-8-15(9-7-14)12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
• InChI Key： AQDIORAYAFJBDK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.51